1-(4-Bromophenyl)-3-(2,5-difluoroanilino)-1-propanone

• IUPAC Name: 1-(4-bromophenyl)-3-(2,5-difluoroanilino)propan-1-one
• InChI: InChI=1S/C15H12BrF2NO/c16-11-3-1-10(2-4-11)15(20)7-8-19-14-9-12(17)5-6-13(14)18/h1-6,9,19H,7-8H2
• InChI Key: BTUYDQAHKXCEGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCNC2=C(C=CC(=C2)F)F)Br
• Molecular Formula: C15H12BrF2NO
• Molecular Weight: 340.16 g/mol

Description

1-(4-Bromophenyl)-3-(2,5-difluoroanilino)-1-propanone, commonly referred to as BDPF, is a synthetic organic compound belonging to the class of substituted anilines. BDPF has been studied extensively due to its potential applications in a variety of scientific fields, such as medicinal chemistry, organic synthesis, and drug discovery. It has been used as a starting material for the synthesis of a range of pharmaceuticals, including anti-inflammatory agents, anticonvulsants, and anti-cancer drugs. In addition, BDPF has been used as a reagent in a variety of reactions, including the synthesis of heterocyclic compounds and the preparation of polymers.

Scientific Research Applications

Synthetic Protocols and Drug Discovery

• Chemoselective Preparation of Thiazoles : A study presented a synthetic protocol using 1,3-dibromo-1,1-difluoro-2-propanone as a synthon for chemoselective preparation of thiazoles, showing its potential application in drug discovery programs. This research illustrates the utility of bromo and difluoro substituted synthons in the development of biologically relevant compounds (Colella et al., 2018).

Antifungal Applications

• Halogenated Phenyl Derivatives Against Yeasts and Molds : Compounds with a halogenated phenyl moiety, such as 3-(halogenated phenyl)-5-acyloxymethyl-2,5-dihydrofuran-2-ones, have been evaluated for their activity against common and emerging yeasts and molds, including Aspergillus spp., showcasing the potential of bromophenyl derivatives in antifungal applications (Buchta et al., 2004).

Material Science and Optical Properties

• Nonlinear Optical Properties : The study on novel noncentrosymmetric donor-acceptor chalcone derivatives, including compounds with a 4-bromophenyl group, demonstrated their promising linear and nonlinear optical properties, suggesting applications in semiconductor devices and organic electronics (Shkir et al., 2019).

Synthetic Chemistry

• Synthesis of Aromatic Compounds : Research on the synthesis of 1-[3-(Trifluoromethyl)phenyl]-2-propanone from 1-bromo-3-(trifluoromethyl)benzene highlights the synthetic versatility of bromophenyl compounds in creating complex aromatic structures, which could be foundational for further chemical exploration and application (Lin-lin, 2009).